Cas no 6691-83-4 (Cinobufaginol)

• Product Name: Cinobufaginol
• CAS No: 6691-83-4
• MF: C₂₆H₃₄O₇
• MW: 458.543968677521
• CID: 1714060
• PubChem ID: 12303266
• Update Time: 2025-04-21

Cinobufaginol Chemical and Physical Properties

Names and Identifiers

• 16-(acetyloxy)-3,19-dihydroxy-14,15-epoxybufa-20,22-dienolide
• Cinobufaginol
• [(1R,2S,4R,5R,6R,7R,10S,11R,14S,16R)-14-hydroxy-11-(hydroxymethyl)-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-5-yl] acetate
• AKOS040760332
• 6691-83-4
• ((1R,2S,4R,5R,6R,7R,10S,11R,14S,16R)-14-hydroxy-11-(hydroxymethyl)-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-5-yl) acetate
• E88769
• 5beta-Bufa-20,22-dienolide, 14,15beta-epoxy-3beta,16beta,19-trihydroxy-, 16-acetate
• FS-7221
• DA-72229

• Inchi： 1S/C26H34O7/c1-14(28)32-22-21(15-3-6-20(30)31-12-15)24(2)9-8-18-19(26(24)23(22)33-26)5-4-16-11-17(29)7-10-25(16,18)13-27/h3,6,12,16-19,21-23,27,29H,4-5,7-11,13H2,1-2H3/t16-,17+,18+,19-,21+,22-,23-,24-,25-,26-/m1/s1
• InChI Key： KDRVIPFIZZDLGB-CDIOGTMDSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(CO)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)O)OC(C)=O

Computed Properties

• Exact Mass: 458.23045342 g/mol
• Monoisotopic Mass: 458.23045342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• Molecular Weight: 458.5
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 639.0±55.0 °C at 760 mmHg
• Flash Point: 215.2±25.0 °C
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Cinobufaginol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives